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Compound of Interest

Compound Name: N-Methyl-N-phenylbenzamide

Cat. No.: B159178 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of N-
Methyl-N-phenylbenzamide, a compound commonly used in organic synthesis. Adherence to

these protocols is critical for minimizing risks and maintaining regulatory compliance.

Key Safety and Hazard Information
N-Methyl-N-phenylbenzamide is classified as a hazardous substance, and it is imperative to

handle it with appropriate caution. The compound is known to cause skin and eye irritation and

may lead to respiratory irritation.[1] Furthermore, it is harmful if swallowed and may cause an

allergic skin reaction.[2]

Quantitative Data and Physical Properties

A summary of the key quantitative data and physical properties of N-Methyl-N-
phenylbenzamide is provided in the table below for easy reference.
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Property Value

CAS Number 1934-92-5[3][4]

Molecular Formula C₁₄H₁₃NO[3][4]

Molecular Weight 211.26 g/mol [3][4]

Melting Point 56-58 °C[5]

Boiling Point 341.3 °C at 760 mmHg[3]

Flash Point 154.4 °C[3]

GHS Hazard Codes H302, H315, H317, H319, H335[1][2]

Experimental Protocols for Disposal
The recommended procedure for the disposal of N-Methyl-N-phenylbenzamide involves

treating it as hazardous waste. This should be conducted in accordance with institutional

guidelines and local, state, and federal regulations. The following is a general experimental

protocol for its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling N-Methyl-N-phenylbenzamide, ensure that you are wearing the appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

In situations where dust or aerosols may be generated, a NIOSH-approved respirator is

recommended.[1]

Step 2: Waste Collection and Segregation
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All waste containing N-Methyl-N-phenylbenzamide, including unused product, contaminated

materials (e.g., filter paper, absorbent pads), and empty containers, must be collected in a

designated hazardous waste container.

Do not mix N-Methyl-N-phenylbenzamide waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

The container must be made of a compatible material, be in good condition, and have a

secure lid.

Step 3: Labeling of Hazardous Waste

The hazardous waste container must be clearly labeled with the words "Hazardous Waste" and

the full chemical name, "N-Methyl-N-phenylbenzamide." The label should also include the

date of accumulation and any other information required by your institution.

Step 4: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste container in a designated, well-ventilated, and

secure area away from incompatible materials. The storage area should be cool and dry.

Step 5: Arranging for Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor to

arrange for the pickup and proper disposal of the N-Methyl-N-phenylbenzamide waste.[1]

Never dispose of this chemical down the drain or in the regular trash.

Spill Management
In the event of a spill of N-Methyl-N-phenylbenzamide, the following steps should be taken:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Ventilate the Area: If it is safe to do so, increase ventilation in the area of the spill.

Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid creating

dust. For liquid spills, use an inert absorbent material, such as vermiculite or sand, to contain
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the substance.

Collect the Waste: Using non-sparking tools, carefully collect the spilled material and any

contaminated absorbent and place it into a designated hazardous waste container.

Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent,

followed by washing with soap and water. All cleaning materials must also be disposed of as

hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N-
Methyl-N-phenylbenzamide.
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Caption: Disposal workflow for N-Methyl-N-phenylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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